Cas no 769-28-8 (4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 769-28-8
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD00006269
• CID: 39846
• PubChem ID: 69856
• Update Time: 2025-07-18

4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4,6-dimethylnicotinonitrile
• 2-Hydroxy-4,6-dimethylpyridine-3-carbonitrile
• 3-Cyano-4,6-dimethyl-2-hydroxypyridine
• 3-Cyano-2-hydroxy-4,6-dimethylpyridine
• 3-Cyano-4,6-dimethyl-2-pyridone
• 4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 4,6-Dimethyl-2-oxo-2,3-dihydropyridine-3-carbonitrile
• 3-Cyano-4,6-dimethyl-2(1H)-pyridinone
• 3-Pyridinecarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-
• 4,6-Dimethyl-2-hydroxynicotinonitrile
• Nicotinonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-
• OTS4S2R79E
• 1,2-Dihydro-4,6-dimethyl-2-oxonicot
• 4,6-Dimethyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 2,4-dimethyl-5-cyano-6-pyridinol
• 70254-47-6
• BB 0254134
• EINECS 212-207-5
• NSC-54161
• SCHEMBL1694465
• SY011616
• NSC52066
• NSC54161
• A9746
• 4,6-Dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
• BCP08004
• 4,6-dimethyl-2-oxo-1H-pyridine-3-carbonitrile
• HMS1735N01
• UNII-OTS4S2R79E
• AKOS000306368
• W13738
• 769-28-8
• C2672
• DTXSID3022118
• 3-CYANO-4,6-DIMETHYL-2(1H)-PYRIDONE
• CS-W020078
• 3-cyano-4,6-dimethyl-1H-pyridin-2-one
• 2-Hydroxy-4,6-dimethylpyridine-3-carbonitrile, 98%
• AM20070125
• FT-0617260
• F1973-0001
• 2-hydroxy-4,6-dimethylnicotinonitrile;4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• AKOS000274380
• EN300-14166
• NS00037860
• Q-102025
• 1,2-Dihydro-4,6-dimethyl-2-oxonicotinonitrile
• Z99598988
• MFCD00006269
• Nicotinonitrile,2-dihydro-4,6-dimethyl-2-oxo-
• 3-Pyridinecarbonitrile, 2-hydroxy-4,6-dimethyl-
• 3-Pyridinecarbonitrile,2-dihydro-4,6-dimethyl-2-oxo-
• Q27285844
• CHEBI:194823
• 4,6-Dimethyl-2-hydroxypyridine-3-carbonitrile
• 4,6-Dimethyl-3-cyano-2-pyridone
• 2-hydroxy-4,6-dimethyl-pyridine-3-carbonitrile
• AI3-17235
• F1371-0166
• MFCD00039703
• NSC-52066
• NSC 54161
• PB47393
• 3-cyano-4,6-dimethylpyrid-2-one
• VU0507930-1
• F3045-0006
• 4,6-Dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• NSC 52066
• CS-10694
• AC-907/25005388
• 2P-717
• NSC-829746
• DTXCID902118
• BBL027943
• NSC829746
• DB-228107
• STK397420
• ALBB-003641
• STK397864
• AE-848/32592031
• AE-842/30158046
• AE-641/00423015
• 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• MDL： MFCD00006269
• Inchi： 1S/C8H8N2O/c1-5-3-6(2)10-8(11)7(5)4-9/h3H,1-2H3,(H,10,11)
• InChI Key： OCYMJCILWYHKAU-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=C(C)N1
• BRN： 130992

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4
• Topological Polar Surface Area: 52.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.1828 (rough estimate)
• Melting Point: 285-287 °C (lit.)
• Boiling Point: 268.75°C (rough estimate)
• Flash Point: 156.8 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 56.65000
• LogP: 0.86338
• Solubility: Not determined

4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S37/39
• RTECS：QT3046500
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 769-28-8): A Comprehensive Overview

4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 769-28-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMP, has garnered attention for its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Chemical Structure and Properties

4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a pyridine derivative characterized by its substituted methyl groups at the 4 and 6 positions and a cyano group at the 3 position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound has a molecular formula of C₉H₉N₃O and a molecular weight of 175.19 g/mol. It is a white crystalline solid with a melting point of approximately 155°C.

The structural arrangement of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile allows for various chemical reactions and interactions. The cyano group can undergo nucleophilic addition reactions, while the methyl groups provide steric hindrance that can influence the reactivity of the molecule. These properties make it an attractive candidate for synthetic transformations and drug design.

Synthesis Methods

The synthesis of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been extensively studied in the literature. One common method involves the condensation of ethyl acetoacetate with malononitrile in the presence of a base such as sodium ethoxide. This reaction yields an intermediate that undergoes cyclization to form the desired pyridine derivative.

An alternative synthetic route involves the reaction of 4-methylpyridine with cyanogen bromide in an alkaline medium. This method provides a straightforward approach to synthesizing 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts that reduce waste and energy consumption.

Biological Activities and Therapeutic Potential

4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has shown promising biological activities that make it a valuable compound in pharmaceutical research. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are involved in inflammation and pain.

In addition to its anti-inflammatory properties, 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been investigated for its antitumor effects. Research has shown that it can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that it may have potential applications in cancer therapy.

Clinical Trials and Research Developments

The therapeutic potential of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have demonstrated promising results in reducing inflammation and pain in patients with rheumatoid arthritis. Further studies are underway to explore its effectiveness in other inflammatory conditions.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Scientists are investigating prodrug strategies to enhance its bioavailability and reduce side effects. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and therapeutic outcomes.

Conclusion

4,6-Dimethyl-2-oxo--1,-d-pyr-carb- (CAS No. 769-s) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research and clinical trials continue to uncover new applications and optimize its properties for various medical conditions.
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